Cas no 1804176-24-6 (1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one)

• Product Name: 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one
• CAS No: 1804176-24-6
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 4793871
• Update Time: 2025-06-27

1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one

• Inchi： 1S/C10H10Cl2O2/c1-6(13)10(12)7-2-3-8(5-11)9(14)4-7/h2-4,10,14H,5H2,1H3
• InChI Key： SUMPGUUOLWXZSC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(CCl)=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one

Comprehensive Overview of 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one (CAS No. 1804176-24-6)

1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one (CAS No. 1804176-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a chloromethyl group and a hydroxyphenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one" or "applications of CAS 1804176-24-6", reflecting its growing relevance in advanced chemical applications.

The compound's molecular structure, which includes a propan-2-one backbone, allows it to participate in various chemical reactions, such as nucleophilic substitutions and condensation reactions. This versatility makes it valuable for developing pharmaceutical intermediates and fine chemicals. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one to reduce environmental impact, aligning with the global push for sustainable practices.

In the context of drug discovery, CAS 1804176-24-6 is often explored for its potential as a building block in bioactive molecules. Its chloro and hydroxy functional groups enable precise modifications, which are critical for tailoring drug candidates with enhanced efficacy and selectivity. Searches for "1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one in medicinal chemistry" highlight its role in modern therapeutic development.

From an industrial perspective, the compound's stability and reactivity make it suitable for use in specialty chemicals and material science. Innovations in polymer chemistry, for instance, leverage its bifunctional nature to create novel materials with tailored properties. Queries like "CAS 1804176-24-6 in polymer applications" underscore its expanding utility beyond traditional organic synthesis.

Quality control and analytical characterization of 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one are critical for ensuring its consistency in research and manufacturing. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. This aligns with the increasing demand for high-purity chemical intermediates in precision-driven industries.

In summary, 1-Chloro-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-2-one (CAS No. 1804176-24-6) represents a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its adaptability and functional groups make it a subject of ongoing research, particularly in areas emphasizing sustainability and innovation. As interest grows, so does the need for detailed technical data and optimized synthesis protocols, ensuring its continued relevance in scientific and industrial advancements.